3-(7-Ethoxy-1'-ethyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol

• IUPAC Name: 3-(7-ethoxy-1'-ethylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-2-yl)phenol
• InChI: InChI=1S/C24H29N3O3/c1-3-26-13-11-24(12-14-26)27-21(16-20(25-27)17-7-5-8-18(28)15-17)19-9-6-10-22(29-4-2)23(19)30-24/h5-10,15,21,28H,3-4,11-14,16H2,1-2H3
• InChI Key: AIXGBBZVNOKDHN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N3C(CC(=N3)C4=CC(=CC=C4)O)C5=C(O2)C(=CC=C5)OCC
• Molecular Formula: C24H29N3O3
• Molecular Weight: 407.5 g/mol

Description

3-(7-Ethoxy-1'-ethyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol is a useful research compound. Its molecular formula is C24H29N3O3 and its molecular weight is 407.514. The purity is usually 95%.
BenchChem offers high-quality 3-(7-Ethoxy-1'-ethyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(7-Ethoxy-1'-ethyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Recent Progress in Biological Activities of Synthesized Phenothiazines

Phenothiazine derivatives have shown a broad spectrum of biological activities, including antibacterial, antifungal, anticancer, and antiviral effects. These activities stem from interactions with biological systems through pharmacophoric substituents, multicyclic ring systems, and lipophilic characteristics, allowing penetration through biological membranes. Some mechanisms of action include π-π interaction, DNA intercalation, and membrane penetration, illustrating the compound's potential in pharmacology and medicinal chemistry research (Pluta, Morak-Młodawska, & Jeleń, 2011).

DNA Minor Groove Binder Hoechst 33258 and its Analogues

Hoechst 33258 and its analogues, known for strong binding to the minor groove of double-stranded B-DNA, highlight the importance of chemical compounds in genetic studies, including chromosome and nuclear staining in cell biology. This class of compounds, with their ability to bind DNA, also finds uses in radioprotection and as topoisomerase inhibitors, offering a template for rational drug design and shedding light on DNA sequence recognition and binding mechanisms (Issar & Kakkar, 2013).

Chemical Inhibitors of Cytochrome P450 Isoforms

The study of cytochrome P450 enzyme inhibitors, including those based on complex chemical structures similar to the compound , is crucial for understanding drug-drug interactions and metabolic pathways. Such research is fundamental in drug development, providing insight into the selective inhibition of specific P450 isoforms to mitigate adverse interactions and enhance therapeutic efficacy (Khojasteh et al., 2011).

Overview of 3-Hydroxycoumarin Chemistry

The study of hydroxycoumarins, to which the target compound could be structurally related, underscores the significance of this class in chemical synthesis, biological research, and the development of pharmaceuticals. 3-Hydroxycoumarin, in particular, serves as a basis for synthesizing heterocyclic compounds with diverse biological properties, demonstrating the potential research applications of complex organic molecules in developing new therapeutic agents (Yoda, 2020).